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Compound of Interest

Compound Name: 1-Menthene

Cat. No.: B224986

An In-depth Overview of the Commercial Availability, Physicochemical Properties, Synthesis,
and Analysis of 1-Menthene for Researchers, Scientists, and Drug Development Professionals.

Introduction to 1-Menthene

1-Menthene (also known as o-menthene) is a monocyclic monoterpene, a class of organic
compounds prevalent in the essential oils of many plants. Structurally, it is a derivative of
cyclohexane with methyl and isopropyl substituents. While several isomers exist, this guide
focuses on 1-menthene, characterized by the double bond between the two substituent-
bearing carbons. It serves as a valuable chiral building block and starting material in the
synthesis of various specialty chemicals, including flavors, fragrances, and potentially,
pharmacologically active molecules. This document provides a comprehensive technical
overview of its commercial availability, key physicochemical properties, common synthetic
routes, and analytical methodologies.

Commercial Availability and Suppliers

1-Menthene is commercially available from a range of specialty chemical suppliers. It is
typically offered in various grades of purity, with common specifications being 98% or 99%
purity. Researchers can procure this compound in quantities ranging from grams for laboratory
research to kilograms for pilot-scale projects.[1][2]

For larger, industrial-scale requirements, some suppliers offer bulk packaging options such as
totes, ISO tanks, or railcars.[3] Pricing can vary significantly based on the grade, quantity, and
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supplier.

Table 1: Prominent Commercial Suppliers of 1-Menthene
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for inquiry.

Physicochemical and Spectroscopic Data

A thorough understanding of the physicochemical properties of 1-Menthene is critical for its

application in synthesis and for ensuring safe handling and storage. The key properties are

summarized below.

Table 2: Physicochemical Properties of 1-Menthene
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Property Value Source(s)
CAS Number 11028-39-0 [1][5]
Molecular Formula CioH1s [1][5][6]
Molecular Weight 138.25 g/mol [1][5][6]
Appearance Colorless Liquid [7]

Boiling Point 172.1 °C at 760 mmHg [1][5]
Density 0.823 g/cm3 at 20 °C [5]
Refractive Index (n2°/D) ~1.458 [5]

Flash Point 44.8 °C [1][5]

Vapor Pressure

1.8 mmHg at 25 °C

[5]

Solubility

Insoluble in water; Soluble in

alcohol

[8]

XLogP3

3.1

[1]

Synthesis and Experimental Protocols

1-Menthene can be synthesized through several routes, most notably via the dehydration of

menthol or the selective hydrogenation of limonene.[9][10] The acid-catalyzed dehydration of

menthol is a common laboratory-scale procedure.

Synthesis of 1-Menthene via Dehydration of Menthol

This E1 elimination reaction involves the protonation of the hydroxyl group of menthol by a

strong acid, followed by the loss of a water molecule to form a carbocation intermediate. A

subsequent deprotonation yields the alkene. According to Zaitsev's rule, the more substituted

1-menthene is the major product over 3-menthene.[8]
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Figure 1: Reaction pathway for the dehydration of menthol.

Detailed Experimental Protocol: Dehydration of Menthol

This protocol is adapted from standard organic chemistry laboratory procedures for alcohol

dehydration.[8]

Materials and Equipment:

(-)-Menthol

e 85% Phosphoric acid (HsPOa4) or concentrated Sulfuric acid (H2SOa)

e 5% Sodium bicarbonate (NaHCO3) solution

e Anhydrous sodium sulfate (Na2S0a4)
e Round-bottom flask (250 mL)
o Fractional distillation apparatus

e Heating mantle
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e Separatory funnel
e Erlenmeyer flasks
 Boiling chips
Procedure:

e Reaction Setup: To a 250 mL round-bottom flask, add 25 mL of (—)-menthol and 4-8 boiling
chips. Carefully add 5 mL of 85% phosphoric acid to the flask. Swirl gently to mix the
reactants.

o Reflux: Assemble a fractional distillation apparatus using the round-bottom flask as the
reaction vessel. Heat the mixture gently using a heating mantle to initiate the reaction. Reflux
the mixture for 30-45 minutes. The temperature at the distillation head should be monitored
but kept below the boiling point of the product during this phase.

« Distillation: After the reflux period, increase the heating to distill the alkene products from the
reaction mixture. Collect the distillate that boils in the range of 165-175 °C. Record the
temperature range over which the bulk of the distillate is collected.

o Work-up: Transfer the collected distillate to a separatory funnel. Carefully wash the organic
layer by adding 20 mL of 5% sodium bicarbonate solution to neutralize any remaining acid.
Caution: CO2z gas will evolve; vent the funnel frequently.

o Separation: Remove the agueous layer. Wash the organic layer with 20 mL of water.
Separate and discard the aqueous layer.

o Drying: Transfer the organic layer (the crude menthene product) into a clean, dry Erlenmeyer
flask. Add approximately 1-2 grams of anhydrous sodium sulfate to dry the product. Swirl the
flask and let it stand for 10-15 minutes until the liquid is clear.

» Final Product: Decant the dried product into a pre-weighed, clean, dry flask to obtain the final
mass of the synthesized menthene. The product's identity and purity should be confirmed via
analytical methods.

Analytical Methods and Protocols
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Gas chromatography (GC) is the most common and effective technique for analyzing the purity
of 1-Menthene and quantifying the presence of isomers or impurities.[8][11]

Gas Chromatography (GC) Analysis

A GC system separates volatile compounds based on their differential partitioning between a
stationary phase (in the column) and a mobile phase (an inert carrier gas). A Flame lonization
Detector (FID) is typically used for hydrocarbon analysis due to its high sensitivity.

GC Analysis Workflow

Sample Preparation »| GC Injection Port - &ap'”w_gﬂm? > FID Detector > Data System
(Dilute in Hexane) (Vaporization) (gSep aration) (Signal Generation) (Chromatogram & Integration)

Click to download full resolution via product page

Figure 2: General workflow for GC analysis of 1-Menthene.

Detailed Experimental Protocol: GC-FID Analysis

This protocol provides a standard method for the purity analysis of a synthesized or purchased

1-Menthene sample.

Materials and Equipment:

e 1-Menthene sample

o Hexane (or other suitable solvent, HPLC grade)

e Gas Chromatograph with FID (GC-FID)

e Capillary column (e.g., VF-624ms or similar non-polar/mid-polar column, 30-60 m length)
e Autosampler vials or GC syringe

o Data acquisition and processing software
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Procedure:

o Sample Preparation: Prepare a dilute solution of the 1-Menthene sample by dissolving
approximately 10 uL of the sample in 1 mL of hexane in a clean vial. This corresponds to a
~1% solution.

e Instrument Setup:
o Carrier Gas: Helium or Hydrogen, with a constant flow rate (e.g., 1.0 mL/min).

o Injector: Set to 250 °C. Use a split mode (e.g., 50:1 split ratio) to avoid column
overloading.

o Oven Program:
» [nitial Temperature: 60 °C, hold for 2 minutes.
» Ramp: Increase temperature at a rate of 10 °C/min to 200 °C.
» Final Hold: Hold at 200 °C for 5 minutes.

o Detector (FID): Set to 280 °C. Ensure hydrogen and air flows are set according to
manufacturer recommendations.

e Injection: Inject 1 yL of the prepared sample into the GC.

o Data Acquisition: Start the data acquisition software simultaneously with the injection. The
run will last approximately 21 minutes under these conditions.

e Analysis:

o Identify the peaks in the resulting chromatogram based on their retention times. If
available, compare with a certified reference standard.

o Integrate the area of each peak.

o Calculate the purity of 1-Menthene by dividing the peak area of 1-Menthene by the total
area of all peaks and multiplying by 100 (Area % method). This provides a relative
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guantification of the components in the mixture.

Safety and Handling

1-Menthene is a flammable liquid and vapor.[12] It should be handled in a well-ventilated area,
away from heat, sparks, and open flames.[10] Users should wear appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat. For detailed
safety information, always consult the Safety Data Sheet (SDS) provided by the supplier. Mild
toxicity by ingestion has been reported.[2]

Conclusion

1-Menthene is a readily available monoterpene with established physicochemical properties.
Its synthesis via the dehydration of menthol provides a practical route for laboratory-scale
production. The purity and composition of both commercial and synthesized 1-Menthene can
be reliably determined using standard gas chromatography techniques. This guide provides the
foundational technical information required for researchers and drug development
professionals to source, synthesize, and analyze 1-Menthene for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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